Cas no 1897573-64-6 (methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate)

• Product Name: methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate
• CAS No: 1897573-64-6
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• CID: 6414760
• PubChem ID: 115071889
• Update Time: 2025-06-13

methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate
• 1897573-64-6
• EN300-1804475

• Inchi： 1S/C11H10O3S/c1-14-11(13)10(12)9-6-7-4-2-3-5-8(7)15-9/h2-6,10,12H,1H3
• InChI Key： ORXRZNBJHISCGJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C(=O)OC)O

Computed Properties

• Exact Mass: 222.03506535g/mol
• Monoisotopic Mass: 222.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate

Introduction to Methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate (CAS No. 1897573-64-6)

Methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate, identified by its CAS number 1897573-64-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its benzothiophene moiety and hydroxyacetic acid ester structure, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The benzothiophene ring is a prominent feature in many pharmacologically active compounds, known for its ability to interact with biological targets in a manner that enhances therapeutic efficacy. The presence of the hydroxyacetic acid ester group further modifies the chemical properties of the molecule, making it a versatile intermediate in organic synthesis. This combination of structural elements suggests that methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate may exhibit unique biochemical activities that are worthy of further investigation.

In recent years, there has been a growing interest in molecules containing the benzothiophene scaffold due to their reported roles in various biological processes. Studies have demonstrated that benzothiophene derivatives can serve as scaffolds for the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific substitution pattern in methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate positions it as a potential candidate for such applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The hydroxyacetic acid ester group can be readily modified through various chemical reactions, allowing chemists to tailor the properties of the final product. This flexibility makes methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate a valuable asset in the pharmaceutical industry, where precision and adaptability are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. Methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate has been subjected to virtual screening studies, which have suggested potential interactions with enzymes and receptors relevant to several diseases.

The synthesis of methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the formation of the benzothiophene core, followed by functionalization with the hydroxyacetic acid ester group. These synthetic routes have been optimized to ensure high yields and purity, making the compound suitable for both research and industrial applications.

In addition to its synthetic significance, methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate has shown promise in preliminary pharmacological studies. Researchers have investigated its potential effects on cellular pathways associated with inflammation and oxidative stress, two mechanisms implicated in various chronic diseases. While these studies are still in early stages, they provide a foundation for further exploration of the compound's therapeutic potential.

The structural features of methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate also make it an attractive candidate for development as an agrochemical. Benzothiophene derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to disrupt biological processes in pests while minimizing harm to non-target organisms. The hydroxyacetic acid ester group can be engineered to enhance the environmental stability and bioavailability of these compounds.

As our understanding of molecular interactions continues to evolve, compounds like methyl 2-(1-benzothiophen-2-yl)-2-hydroxyacetate will play an increasingly important role in drug discovery and material science. The combination of traditional organic synthesis techniques with modern computational methods provides a powerful framework for exploring the full potential of this molecule. Future research will likely uncover new applications and refine existing synthetic strategies, ensuring that this compound remains at the forefront of scientific innovation.